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Compound of Interest

Compound Name: Arohynapene B

Cat. No.: B134627 Get Quote

FOR IMMEDIATE RELEASE

A Comprehensive Overview of Arohynapene B: IUPAC Name, CAS Number, Physicochemical

Properties, Biological Activity, and Synthesis

This technical guide provides an in-depth resource for researchers, scientists, and drug

development professionals on Arohynapene B, a natural product with notable biological

activity. This document consolidates key information including its chemical identifiers,

physicochemical properties, and detailed experimental protocols for its synthesis.

Chemical Identification and Properties
Arohynapene B is chemically identified as (2E,4E)-5-[2-(hydroxymethyl)-6,8-dimethyl-5,6,7,8-

tetrahydronaphthalen-1-yl]penta-2,4-dienoic acid. Its unique structure is registered under the

CAS number 154445-09-7. A summary of its key physicochemical properties is presented in

Table 1.

Table 1: Physicochemical Properties of Arohynapene B
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Property Value Source

IUPAC Name

(2E,4E)-5-[2-

(hydroxymethyl)-6,8-dimethyl-

5,6,7,8-tetrahydronaphthalen-

1-yl]penta-2,4-dienoic acid

PubChem

CAS Number 154445-09-7 PubChem

Molecular Formula C₁₈H₂₂O₃ PubChem

Molecular Weight 286.37 g/mol PubChem

Monoisotopic Mass 286.156895 g/mol PubChem

Topological Polar Surface Area 57.5 Å² PubChem

Hydrogen Bond Donor Count 2 PubChem

Hydrogen Bond Acceptor

Count
3 PubChem

Rotatable Bond Count 4 PubChem

Biological Activity: Anticoccidial Agent
Arohynapene B has been identified as a potent anticoccidial agent.[1] It demonstrates

inhibitory activity against the growth of Eimeria tenella, a protozoan parasite that causes

coccidiosis in poultry.[1] This biological activity positions Arohynapene B as a potential

candidate for further investigation in the development of new veterinary drugs. The precise

mechanism of its anticoccidial action is an area of ongoing research, with studies on related

compounds suggesting interference with host-parasite signaling pathways. For instance,

infection by Eimeria tenella is known to involve the modulation of host cell signaling pathways

such as NADPH, p38, and Rac1.[2]

Experimental Protocols
Isolation from Penicillium sp. FO-2295
Arohynapene B is a natural product isolated from the fermentation broth of the fungal strain

Penicillium sp. FO-2295. The general isolation procedure involves solvent extraction of the
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fermentation broth followed by purification using preparative High-Performance Liquid

Chromatography (HPLC).[1]

Total Synthesis of Arohynapene B
A multi-step total synthesis of Arohynapene B has been successfully developed. The

synthesis commences with commercially available starting materials and employs key chemical

reactions to construct the complex molecular architecture. A generalized workflow for the total

synthesis is depicted in the diagram below.

Starting Material
(e.g., a substituted cyclohexanone)

Construction of the
Tetrahydronaphthalene Ring System

Multi-step sequence

Introduction of the
Hydroxymethyl Group

Functional group manipulation

Formation of the
Penta-2,4-dienoic Acid Side Chain

Wittig or Horner-Wadsworth-Emmons reaction

Final Deprotection and Purification

Standard deprotection methods
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Caption: Generalized workflow for the total synthesis of Arohynapene B.

Spectral Data
The structural elucidation of Arohynapene B was confirmed through various spectroscopic

techniques. While a comprehensive public database of its spectra is not readily available, a ¹³C

NMR spectrum is referenced in the PubChem database.[3]

This technical guide serves as a foundational resource for researchers interested in

Arohynapene B. Further investigation into its mechanism of action and the development of

more efficient synthetic routes are promising areas for future research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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